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Ethyl 2-(benzylamino)-5-
Compound Name: o
bromonicotinate

Cat. No.: B1388417

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Ethyl 2-(benzylamino)-5-bromonicotinate. Due to the limited availability of
published experimental data for this specific molecule, this guide combines established
chemical principles with data from analogous structures to present a predictive yet scientifically
grounded resource. It includes a detailed, plausible experimental protocol for its synthesis via
the Buchwald-Hartwig amination, predicted spectroscopic data (*H NMR, 13C NMR, IR, and
Mass Spectrometry), and a summary of its key chemical properties. This document is intended
to serve as a foundational reference for researchers interested in the synthesis and potential
applications of this and related compounds.

Introduction

Ethyl 2-(benzylamino)-5-bromonicotinate is a substituted pyridine derivative. The core
structure, a nicotinic acid ester, is a common scaffold in medicinal chemistry. The presence of a
bromine atom and a benzylamino group offers multiple sites for further functionalization,
making it an interesting building block for the synthesis of more complex molecules with
potential biological activities. While specific studies on this compound are scarce in publicly
available literature, its structural motifs are present in compounds investigated for various
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therapeutic areas. This guide aims to fill the existing information gap by providing a detailed
theoretical and practical framework for its synthesis and characterization.

Molecular Structure and Properties

The molecular structure of Ethyl 2-(benzylamino)-5-bromonicotinate consists of a pyridine
ring substituted at the 2, 3, and 5 positions. An ethyl carboxylate group is attached at the 3-
position, a benzylamino group at the 2-position, and a bromine atom at the 5-position.

Below is a 2D representation of the molecular structure:

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-(benzylamino)-5-
bromonicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1388417#ethyl-2-benzylamino-5-bromonicotinate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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